Cas no 1806819-50-0 (Ethyl 3-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 3-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1806819-50-0
• MF: C₁₀H₁₁ClF₂N₂O₂
• MW: 264.656348466873
• CID: 4857867
• Update Time: 2025-08-04

Ethyl 3-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H11ClF2N2O2/c1-2-17-10(16)8-5(9(12)13)3-6(14)7(4-11)15-8/h3,9H,2,4,14H2,1H3
• InChI Key： MZFRBQROINEVCR-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C(F)F)C(C(=O)OCC)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.8
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylate

Ethyl 3-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylate: A Comprehensive Overview

Ethyl 3-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylate, identified by the CAS number 1806819-50-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatility in synthetic chemistry. The structure of this compound is characterized by a pyridine ring substituted with an amino group at position 3, a chloromethyl group at position 2, a difluoromethyl group at position 5, and an ethyl ester group at position 6. These substituents contribute to its distinct chemical reactivity and biological activity.

The synthesis of Ethyl 3-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylate involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and esterifications. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled more efficient and selective routes to prepare this compound. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing reaction times while maintaining high yields.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The presence of multiple functional groups makes it an ideal candidate for further modification to design bioactive molecules. For instance, the amino group can serve as a site for amidation or alkylation reactions, while the chloromethyl group can undergo nucleophilic substitution to introduce diverse functionalities. The difluoromethyl group adds another layer of complexity, potentially enhancing the compound's pharmacokinetic properties.

Recent studies have highlighted the role of Ethyl 3-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylate in medicinal chemistry. Scientists have investigated its ability to inhibit specific enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). In vitro assays have demonstrated moderate inhibitory activity, suggesting its potential as a lead compound for Alzheimer's disease therapeutics. Furthermore, the compound has shown promise in anti-inflammatory assays, indicating its potential application in treating chronic inflammatory conditions.

In addition to its therapeutic applications, this compound has garnered interest in agrochemical research. Its structural features make it a candidate for herbicide development, particularly due to its ability to disrupt key biochemical pathways in plants. Field trials conducted under controlled conditions have revealed selective activity against certain weed species without significant adverse effects on crop plants.

The environmental impact of Ethyl 3-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylate has also been a focus of recent studies. Researchers have evaluated its biodegradation pathways under aerobic and anaerobic conditions. Results indicate that the compound undergoes rapid microbial degradation in soil environments, reducing concerns about long-term persistence and ecological risks.

In conclusion, Ethyl 3-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylate (CAS No: 1806819-50-0) is a versatile organic compound with diverse applications across pharmaceuticals, agrochemicals, and materials science. Its unique structure and reactivity make it a valuable building block for designing advanced chemical entities. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in modern chemical innovation.